Cas no 73289-79-9 (5-Formyl-2-hydroxybenzonitrile)

5-Formyl-2-hydroxybenzonitrile is a versatile aromatic compound featuring both formyl and hydroxyl functional groups on a benzonitrile scaffold. Its distinct structure makes it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic compounds and pharmaceutical precursors. The presence of reactive sites—aldehyde, phenol, and nitrile—enables diverse chemical transformations, including condensation, nucleophilic addition, and cyclization reactions. This compound is often employed in the development of agrochemicals, dyes, and bioactive molecules due to its ability to introduce formyl and hydroxyl motifs into target structures. Its stability and well-defined reactivity profile ensure consistent performance in synthetic applications.

5-Formyl-2-hydroxybenzonitrile structure

73289-79-9 structure

Product Name:5-Formyl-2-hydroxybenzonitrile

CAS No:73289-79-9

MF:C₈H₅NO₂

MW:147.130801916122

MDL:MFCD16999751

CID:551980

PubChem ID:22112548

Update Time:2025-06-07

5-Formyl-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile,5-formyl-2-hydroxy-
- 3-Cyano-4-hydroxybenzaldehyde
- 5-formyl-2-hydroxybenzonitrile
- Benzonitrile, 5-formyl-2-hydroxy- (9CI)
- 1,4-Cyclohexadiene-1-carbonitrile, 3-(hydroxymethylene)-6-oxo-, (E)- (9CI)
- 1,4-Cyclohexadiene-1-carbonitrile, 3-(hydroxymethylene)-6-oxo-, (Z)- (9CI)
- YCA28979
- MB25655
- A920292
- 4-(Hydroxymethylene)-2-cyano-2,5-cyclohexadien-1-one
- MFCD16999751
- CS-13170
- CS-B1369
- PWQHSYDCGDVARU-UHFFFAOYSA-N
- 73289-79-9
- DTXSID50622514
- SCHEMBL1515823
- 187151-99-1
- SY316629
- 187152-05-2
- AKOS024049145
- BENZONITRILE, 5-FORMYL-2-HYDROXY-
- DB-342431
- 5-Formyl-2-hydroxybenzonitrile
- MDL： MFCD16999751
- Inchi： 1S/C8H5NO2/c9-4-7-3-6(5-10)1-2-8(7)11/h1-3,5,11H
- InChI Key： PWQHSYDCGDVARU-UHFFFAOYSA-N
- SMILES： OC1C=CC(C=O)=CC=1C#N

Computed Properties

Exact Mass: 147.032028402g/mol
Monoisotopic Mass: 147.032028402g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 61.1

5-Formyl-2-hydroxybenzonitrile Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

5-Formyl-2-hydroxybenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A014000358-250mg	3-Cyano-4-hydroxybenzaldehyde	73289-79-9	97%	250mg	$494.40	2023-09-01
Alichem	A014000358-500mg	3-Cyano-4-hydroxybenzaldehyde	73289-79-9	97%	500mg	$839.45	2023-09-01
Alichem	A014000358-1g	3-Cyano-4-hydroxybenzaldehyde	73289-79-9	97%	1g	$1490.00	2023-09-01
ChemScence	CS-B1369-100mg	5-Formyl-2-hydroxybenzonitrile	73289-79-9	99.69%	100mg	$101.0	2022-04-26
ChemScence	CS-B1369-250mg	5-Formyl-2-hydroxybenzonitrile	73289-79-9	99.69%	250mg	$151.0	2022-04-26
ChemScence	CS-B1369-1g	5-Formyl-2-hydroxybenzonitrile	73289-79-9	99.69%	1g	$366.0	2022-04-26
ChemScence	CS-B1369-2500mg	5-Formyl-2-hydroxybenzonitrile	73289-79-9	99.69%	2500mg	$689.0	2021-09-02
ChemScence	CS-B1369-5g	5-Formyl-2-hydroxybenzonitrile	73289-79-9	99.69%	5g	$926.0	2021-09-02
ChemScence	CS-B1369-10g	5-Formyl-2-hydroxybenzonitrile	73289-79-9	99.69%	10g	$1350.0	2021-09-02
TRC	B414918-2.5mg	5-formyl-2-hydroxybenzonitrile	73289-79-9		2.5mg	$ 50.00	2022-06-07

5-Formyl-2-hydroxybenzonitrile Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:73289-79-9)5-Formyl-2-hydroxybenzonitrile

Order Number:A920292

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 13:13

Price ($):355.0

Email:sales@amadischem.com

Product Official Link

5-Formyl-2-hydroxybenzonitrile Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

73289-79-9 (5-Formyl-2-hydroxybenzonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:73289-79-9)5-Formyl-2-hydroxybenzonitrile

Purity:99%

Quantity:5g

Price ($):355.0